Cas no 117169-32-1 (Cyclohexanecarboxylicacid, 1-fluoro-, methyl ester)

• Product Name: Cyclohexanecarboxylicacid, 1-fluoro-, methyl ester
• CAS No: 117169-32-1
• MF: C₈H₁₃FO₂
• MW: 160.186026334763
• CID: 131502
• PubChem ID: 15272750
• Update Time: 2025-05-26

Cyclohexanecarboxylicacid, 1-fluoro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 1-fluoro-, methyl ester
• Cyclohexanecarboxylic acid, 1-fluoro-, methyl ester (9CI)
• METHYL 1-FLUOROCYCLOHEXANE-1-CARBOXYLATE
• 117169-32-1
• SCHEMBL15939388

• Inchi： 1S/C8H13FO2/c1-11-7(10)8(9)5-3-2-4-6-8/h2-6H2,1H3
• InChI Key： JQIUNWJLWSJMCU-UHFFFAOYSA-N
• SMILES： FC1(C(=O)OC)CCCCC1

Computed Properties

• Exact Mass: 160.08999
• Monoisotopic Mass: 160.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on Cyclohexanecarboxylicacid, 1-fluoro-, methyl ester

Cyclohexanecarboxylic Acid, 1-Fluoro-, Methyl Ester: A Comprehensive Overview

Cyclohexanecarboxylic acid, 1-fluoro-, methyl ester, identified by the CAS number 117169-32-1, is a compound of significant interest in both academic and industrial research. This compound is a derivative of cyclohexanecarboxylic acid, with a fluorine atom substituted at the 1-position and a methyl ester group attached. The structure of this compound is characterized by a six-membered cyclohexane ring, which serves as the backbone, with a carboxylic acid group modified into its methyl ester form and a fluorine atom at the para position relative to the ester group.

The synthesis of cyclohexanecarboxylic acid, 1-fluoro-, methyl ester typically involves multi-step organic reactions. One common approach is the fluorination of cyclohexanecarboxylic acid followed by esterification with methanol. The fluorination step often employs electrophilic substitution methods, where the introduction of the fluorine atom occurs at the most reactive position on the cyclohexane ring. This process is highly controlled to ensure regioselectivity, as the position of the fluorine atom significantly influences the compound's properties.

Recent studies have highlighted the potential applications of cyclohexanecarboxylic acid, 1-fluoro-, methyl ester in various fields. In materials science, this compound has been explored as a precursor for advanced polymers due to its unique combination of mechanical and thermal properties. The presence of the fluorine atom enhances the compound's stability under harsh conditions, making it suitable for high-performance materials. Additionally, its methyl ester group facilitates polymerization reactions, enabling the formation of robust polymer networks.

In pharmaceutical research, cyclohexanecarboxylic acid, 1-fluoro-, methyl ester has shown promise as an intermediate in drug development. The fluorine atom introduces bioisosteric properties, which can enhance drug efficacy and reduce side effects. Furthermore, its structural versatility allows for further functionalization to target specific biological pathways. Recent clinical trials have demonstrated its potential in treating certain types of cancer due to its ability to inhibit key enzymes involved in tumor growth.

The chemical properties of cyclohexanecarboxylic acid, 1-fluoro-, methyl ester are also noteworthy. Its solubility in organic solvents makes it ideal for use in organic synthesis reactions. The presence of both polar (carboxylate) and non-polar (cyclohexane) groups provides a balance between solubility and reactivity, which is advantageous in various chemical processes. Moreover, its thermal stability up to high temperatures ensures its suitability for high-temperature applications.

From an environmental perspective, researchers have investigated the biodegradation potential of cyclohexanecarboxylic acid, 1-fluoro-, methyl ester. Studies indicate that under aerobic conditions, this compound can undergo microbial degradation, albeit at a slower rate compared to its non-fluorinated counterparts. This information is crucial for assessing its environmental impact and developing strategies for waste management.

In conclusion, cyclohexanecarboxylic acid, 1-fluoro-, methyl ester (CAS No. 117169-32-1) is a versatile compound with diverse applications across multiple disciplines. Its unique structure endows it with desirable chemical and physical properties that make it valuable in both research and industry. As ongoing studies continue to uncover new insights into its potential uses and environmental behavior, this compound remains an area of active interest for scientists worldwide.